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Compound of Interest |

Compound Name: Chlorpyrifos Oxon-d10

CAS No.: 1794779-85-3

Cat. No.: B586579

. J

Chlorpyrifos Oxon-d10 is the deuterium-labeled analog of Chlorpyrifos Oxon, the active
oxygen metabolite of the organophosphate insecticide Chlorpyrifos. Unlike the parent thion
(P=S), the oxon (P=0) is the direct inhibitor of acetylcholinesterase (AChE).

Critical Safety Directive: Treat the d10-labeled compound with the exact same rigorous safety
protocols as the native toxin. While the deuterium labeling alters the mass-to-charge ratio for

mass spectrometry, it does not significantly mitigate the neurotoxic potential or environmental
persistence of the molecule.

Immediate Disposal Hierarchy:

e Segregate: Isolate from oxidizers and alkaline bases (unless intentional neutralization is
occurring).

o Contain: Use secondary containment to prevent environmental release.

o Destruct: High-temperature incineration via a licensed hazardous waste vendor is the only
compliant method for final disposal.

Chemical Identity & Regulatory Classification

Before disposal, accurate categorization is required to prevent regulatory violations (RCRA).
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Parameter

Data

Compound Name

Chlorpyrifos Oxon-d10 (Diethyl-d10)

Native CAS

5598-15-2 (Reference for safety data)

Chemical Class

Organophosphate / Acetylcholinesterase
Inhibitor

Physical State

Solid (typically) or solution in organic solvent

(e.g., Acetonitrile)

Non-Listed Hazardous Waste. While not

explicitly "P-Listed" (Acutely Hazardous) by

RCRA Status ) o o o
name, it exhibits toxicity characteristics.[1] Must
be treated as hazardous chemical waste.
D001 (Ignitable, if in solvent), Toxic (State-
Waste Code

specific codes may apply, e.g., California)

Scientific Rationale: The "d10" Factor

Why is this specific protocol necessary? Researchers often ask if stable isotopes require

radiological disposal.

 Clarification: Deuterium (2H) is a stable isotope, not a radioisotope. Do not dispose of this in

radioactive waste streams (unless mixed with actual radiolabels like *4C or 3H). Doing so will

result in costly mixed-waste surcharges.

 Inventory Control: Because Chlorpyrifos Oxon-d10 is a high-value internal standard,

disposal usually occurs due to expiration or contamination. Ensure the specific vial ID is

retired from your LIMS (Laboratory Information Management System) to maintain chain-of-

custody accuracy.

Step-by-Step Disposal Protocol
A. Solid Waste (Vials, Dry Standards)

o Step 1: Keep the substance in its original primary container (glass vial).
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Step 2: Cap tightly. If the septum is punctured, seal with Parafilm to prevent fugitive

emissions.

Step 3: Place the vial into a clear, sealable polyethylene bag (secondary containment).

Step 4: Label as "Hazardous Waste - Toxic - Organophosphate Standard."

Step 5: Deposit in the Solid Hazardous Waste Drum.

B. Liquid Waste (Stock Solutions)

Step 1: Do not mix with aqueous waste streams.[2] Hydrolysis can be uncontrolled in mixed
waste.

Step 2: Pour compatible solvents (e.g., Methanol, Acetonitrile) containing the analyte into the
Organic Solvent Waste Carboy.

Step 3:Segregation Alert: Ensure the waste carboy does not contain strong oxidizers or
strong acids, which can cause exothermic reactions with the organic solvent matrix.

C. Decontamination & Spill Cleanup (The Hydrolysis
Method)

Context: This procedure is for cleaning glassware or neutralizing benchtop spills. Do not use
this to treat bulk waste for drain disposal without EHS authorization.

Mechanism: Alkaline hydrolysis cleaves the phosphoester bond, converting the potent Oxon
into the less toxic 3,5,6-trichloro-2-pyridinol (TCP).

Protocol:

o Prepare a 1N Sodium Hydroxide (NaOH) solution (pH > 11).

o Apply to the contaminated surface or glassware.

o Allow a contact time of 30 minutes. (Scientific Basis: The half-life of Chlorpyrifos Oxon at
pH 11.8 is approximately 14 minutes; 30 minutes ensures >75% degradation).
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o Collect the rinsate as chemical waste.[2] Do not pour down the drain.

Disposal Workflow Diagram

The following diagram illustrates the decision logic for disposing of Chlorpyrifos Oxon-d10,
ensuring separation of solid and liquid streams and proper inventory management.
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Caption: Operational logic flow for the segregation and disposal of Chlorpyrifos Oxon-d10,
highlighting the specific alkaline hydrolysis path for decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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